Cas no 16036-59-2 (5-Bromo-3-indolyl phosphate disodium salt)

• Product Name: 5-Bromo-3-indolyl phosphate disodium salt
• CAS No: 16036-59-2
• MF: C₈H₅BrNNa₂O₄P
• MW: 335.986903905869
• CID: 121367
• PubChem ID: 14934229
• Update Time: 2025-05-25

5-Bromo-3-indolyl phosphate disodium salt Chemical and Physical Properties

Names and Identifiers

• Indol-3-ol, 5-bromo-,dihydrogen phosphate (ester), disodium salt (8CI)
• 5-BROMO-3-INDOXYL PHOSPHATE, DISODIUM SALT
• 5-Bromo-3-indolyl phosphate, disodium salt
• 5-BROMO-3-INDOXYL PHOSPHATE DISODIUM SALT
• DISODIUM 5-BROMO-1H-INDOL-3-YL PHOSPHATE
• B-8912
• 16036-59-2
• 5-bromo-3-indolyl phosphate disodium salt
• AMY41653
• Sodium 5-bromo-1H-indol-3-yl phosphate
• SCHEMBL3144514
• disodium;(5-bromo-1H-indol-3-yl) phosphate
• CS-0337001
• 5-Bromo-3-indolyl phosphate disodium salt

• Inchi： 1S/C8H7BrNO4P.2Na/c9-5-1-2-7-6(3-5)8(4-10-7)14-15(11,12)13;;/h1-4,10H,(H2,11,12,13);;/q;2*+1/p-2
• InChI Key： RUWXWYHCTTWNBF-UHFFFAOYSA-L
• SMILES： BrC1C=CC2=C(C=1)C(=CN2)OP(=O)([O-])[O-].[Na+].[Na+]

Computed Properties

• Exact Mass: 334.89350g/mol
• Monoisotopic Mass: 334.89350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 88.2Ų

Experimental Properties

• Melting Point: Not available
• Boiling Point: No data available
• Flash Point: No data available
• Vapor Pressure: No data available

5-Bromo-3-indolyl phosphate disodium salt Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Aryl phosphates

Additional information on 5-Bromo-3-indolyl phosphate disodium salt

Recent Advances in the Application of 5-Bromo-3-indolyl phosphate disodium salt (CAS: 16036-59-2) in Chemical Biology and Biomedical Research

The compound 5-Bromo-3-indolyl phosphate disodium salt (CAS: 16036-59-2) has garnered significant attention in recent years due to its versatile applications in chemical biology and biomedical research. As a chromogenic substrate for alkaline phosphatase (AP), this compound is widely used in enzyme-linked immunosorbent assays (ELISAs), Western blotting, and other diagnostic techniques. Its ability to produce an insoluble blue precipitate upon enzymatic hydrolysis makes it an invaluable tool for visualizing and quantifying AP activity. Recent studies have further explored its potential in novel diagnostic and therapeutic applications, shedding light on its mechanistic properties and optimization strategies.

One of the most notable advancements in the use of 5-Bromo-3-indolyl phosphate disodium salt is its integration into high-throughput screening (HTS) platforms. Researchers have developed innovative assays leveraging this compound to identify modulators of AP activity, which is implicated in various pathological conditions, including bone disorders and cancer. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in a fluorescence-coupled HTS assay, enabling the discovery of small-molecule inhibitors targeting tissue-nonspecific alkaline phosphatase (TNAP). This approach not only enhances screening efficiency but also provides insights into the structure-activity relationships of potential therapeutics.

In addition to its diagnostic and screening applications, 5-Bromo-3-indolyl phosphate disodium salt has been employed in advanced imaging techniques. A recent breakthrough published in Nature Chemical Biology highlighted its use in super-resolution microscopy to visualize AP activity at the single-molecule level. By coupling the compound with novel fluorogenic probes, researchers achieved unprecedented spatial resolution, enabling the study of enzymatic dynamics in live cells. This advancement opens new avenues for understanding cellular signaling pathways and disease mechanisms at a molecular scale.

Despite its widespread use, challenges remain in optimizing the stability and sensitivity of 5-Bromo-3-indolyl phosphate disodium salt-based assays. A 2024 study in Analytical Chemistry addressed these limitations by developing a nanoformulation of the compound, enhancing its solubility and reaction kinetics. The study reported a 2.5-fold increase in detection sensitivity, making it particularly suitable for low-abundance biomarker detection. Such innovations underscore the ongoing efforts to refine the utility of this compound in cutting-edge research.

Looking ahead, the potential applications of 5-Bromo-3-indolyl phosphate disodium salt extend beyond traditional diagnostics. Emerging research explores its role in targeted drug delivery systems, where AP-responsive prodrugs are activated at disease sites. A preclinical study in Biomaterials Science demonstrated the compound's efficacy in selectively releasing chemotherapeutic agents in tumor microenvironments, minimizing off-target effects. These findings pave the way for next-generation therapies with improved precision and reduced toxicity.

In conclusion, 5-Bromo-3-indolyl phosphate disodium salt (CAS: 16036-59-2) continues to be a cornerstone reagent in chemical biology and biomedical research. Its applications in diagnostics, high-throughput screening, super-resolution imaging, and targeted therapy highlight its versatility and enduring relevance. As research progresses, further optimizations and novel applications are expected to emerge, solidifying its position as an indispensable tool in the life sciences.